![molecular formula C20H18O3 B6339162 2-Hydroxy-6-(2-naphthalen-2-yl-ethyl)-benzoic acid methyl ester CAS No. 1171921-63-3](/img/structure/B6339162.png)
2-Hydroxy-6-(2-naphthalen-2-yl-ethyl)-benzoic acid methyl ester
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-Hydroxy-6-(2-naphthalen-2-yl-ethyl)-benzoic acid methyl ester” is a chemical compound. Its English name is 2-Hydroxy-6-naphthoic acid . It is an important organic intermediate, especially used as a heat-resistant synthetic material monomer . It can be used in engineering plastics, organic pigments, liquid crystal materials, and medicine .
Molecular Structure Analysis
The molecular formula of “this compound” is C11H8O3 . The molecular weight is 188.18 . The SMILES string is OC(=O)c1ccc2cc(O)ccc2c1 .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” are as follows: It appears as a white to light yellow powder (superior grade), light yellow to light brown powder or block (qualified product). It has a melting point of ≥245°C. It is soluble in ethanol, ether, benzene, trichloromethane, and alkaline solutions. It is slightly soluble in hot water and almost insoluble in cold water .Scientific Research Applications
Chemical Synthesis and Characterization
Triorganotin(IV) esters of 2-{[N-(2-oxo-2H-naphthalene-1-yliden)hydrazo]}benzoic acid have been prepared and characterized, revealing their monomeric solutions with four-coordinate tin in both chloroform solution and the solid state. The study provides insights into the coordination geometries and the instability of certain derivatives towards moisture, which can influence the development of new materials with specific optical or electronic properties (J. Chalupa et al., 2009).
Enantioselective Microbial Reduction
In the field of asymmetric synthesis, the enantioselective microbial reduction of 2-oxo-2-(1′,2′,3′,4′-tetrahydro-1′,1′,4′,4′-tetramethyl-6′-naphthalenyl)acetic acid and its ethyl ester has been explored, demonstrating the potential of microorganisms in producing chiral intermediates for pharmaceutical applications. This research could pave the way for the synthesis of new drugs and active pharmaceutical ingredients with high enantiomeric purity (Ramesh N. Patel et al., 2002).
Liquid Crystalline Properties
The synthesis and characterization of Schiff base-ester central linkage molecules involving a 2,6-disubstituted naphthalene ring system have been conducted, focusing on their liquid crystalline properties. This research contributes to the understanding of how structural modifications affect the mesomorphic behavior of liquid crystals, which is crucial for the development of new materials for display technologies and optical applications (B.T. Thaker et al., 2012).
Corrosion Inhibition
An intelligent and efficient synthesis method has been developed for new inhibitors against corrosion of mild steel in acidic media, highlighting the potential of these compounds in protecting industrial materials. This research offers significant advancements in the field of corrosion science, providing insights into the design of more effective and economically feasible corrosion inhibitors (N. Arrousse et al., 2021).
Mechanism of Action
Target of Action
It is known that this compound can be used as an important organic intermediate for engineering plastics, organic pigments, liquid crystal materials, and pharmaceuticals .
Biochemical Pathways
It is known that this compound is particularly used as a monomer for heat-resistant synthetic materials , suggesting that it may influence the synthesis and properties of these materials.
properties
IUPAC Name |
methyl 2-hydroxy-6-(2-naphthalen-2-ylethyl)benzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18O3/c1-23-20(22)19-16(7-4-8-18(19)21)12-10-14-9-11-15-5-2-3-6-17(15)13-14/h2-9,11,13,21H,10,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLIXFDIMXMACNI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CC=C1O)CCC2=CC3=CC=CC=C3C=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.